Cas no 1099632-46-8 (Benzenesulfonyl chloride, 2,4-dibromo-6-nitro-)

• Product Name: Benzenesulfonyl chloride, 2,4-dibromo-6-nitro-
• CAS No: 1099632-46-8
• MF: C₆H₂Br₂ClNO₄S
• MW: 379.410377979279
• CID: 5186234
• Update Time: 2025-10-18

Benzenesulfonyl chloride, 2,4-dibromo-6-nitro- Chemical and Physical Properties

Names and Identifiers

• Benzenesulfonyl chloride, 2,4-dibromo-6-nitro-

• Inchi： 1S/C6H2Br2ClNO4S/c7-3-1-4(8)6(15(9,13)14)5(2-3)10(11)12/h1-2H
• InChI Key： MEMYGZNWINGUOP-UHFFFAOYSA-N
• SMILES： C1(S(Cl)(=O)=O)=C([N+]([O-])=O)C=C(Br)C=C1Br

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzenesulfonyl compounds Benzenesulfonyl halides

Additional information on Benzenesulfonyl chloride, 2,4-dibromo-6-nitro-

Recent Advances in the Application of Benzenesulfonyl chloride, 2,4-dibromo-6-nitro- (CAS: 1099632-46-8) in Chemical Biology and Pharmaceutical Research

Benzenesulfonyl chloride, 2,4-dibromo-6-nitro- (CAS: 1099632-46-8) has emerged as a versatile chemical intermediate in recent pharmaceutical and chemical biology research. This halogenated nitrobenzenesulfonyl derivative exhibits unique reactivity patterns due to the electron-withdrawing effects of both the nitro and bromo substituents, making it particularly valuable for nucleophilic aromatic substitution reactions and as a precursor for more complex molecular architectures.

Recent studies have demonstrated its utility in the synthesis of novel sulfonamide-based inhibitors targeting various enzymes. A 2023 publication in the Journal of Medicinal Chemistry reported its successful application in developing potent carbonic anhydrase IX inhibitors, where the 2,4-dibromo-6-nitro substitution pattern proved crucial for achieving nanomolar binding affinity. The compound's ability to undergo selective substitution at different positions under controlled conditions has enabled the development of structure-activity relationship (SAR) libraries with remarkable pharmacological profiles.

In chemical biology applications, researchers have exploited the reactivity of 1099632-46-8 for protein labeling and modification. A recent Nature Chemical Biology study (2024) described its use in developing covalent inhibitors for cysteine proteases, where the benzenesulfonyl chloride moiety serves as an effective warhead while the bromo and nitro groups provide optimal positioning in the enzyme active site. This dual functionality has opened new avenues for targeted protein degradation strategies.

The compound's photophysical properties have also attracted attention in materials science applications. Research published in Advanced Materials (2023) demonstrated that derivatives of 1099632-46-8 can serve as efficient electron acceptors in organic photovoltaic devices, with the bromo and nitro groups significantly enhancing charge separation efficiency. This unexpected application highlights the compound's potential beyond traditional pharmaceutical uses.

From a synthetic chemistry perspective, recent methodological advances have improved the scalability and safety profile of reactions involving 1099632-46-8. A 2024 Organic Process Research & Development paper detailed a continuous flow protocol that minimizes hazardous intermediate accumulation while maintaining high yields. These process improvements are particularly important given the increasing demand for this building block in drug discovery programs.

Ongoing research continues to explore new applications of this compound, with particular focus on its potential in PROTAC (proteolysis targeting chimera) development and as a precursor for radiopharmaceuticals. The unique substitution pattern allows for straightforward isotopic labeling, making it attractive for positron emission tomography (PET) tracer development. Future directions likely include further optimization of its reactivity profile and exploration of its biological activities beyond current applications.